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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319 Get Quote

Technical Guide: Physical Properties of (S)-(+)-2-
Methoxypropanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (S)-(+)-2-
methoxypropanol, a chiral compound of interest in various research and development

applications. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Core Physical Properties
A summary of the essential physical characteristics of (S)-(+)-2-methoxypropanol is
presented below. These values are critical for its handling, application, and process

development.

Physical Property Value Conditions

Boiling Point 130 °C At 760 mmHg

Density 0.938 g/cm³ At 20 °C[1]

Experimental Protocols
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Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of liquid compounds like (S)-(+)-2-methoxypropanol.

Determination of Boiling Point using the Thiele Tube
Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of a liquid.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of the liquid sample, (S)-(+)-2-methoxypropanol, is placed into the small

test tube.

The capillary tube, with its sealed end facing upwards, is placed inside the test tube

containing the sample.

The test tube is securely attached to the thermometer using a rubber band or wire, ensuring

the bulb of the thermometer is aligned with the sample.

The Thiele tube is filled with mineral oil to a level just above the top of the side arm.
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The thermometer and test tube assembly is immersed in the Thiele tube, with the sample

positioned in the main body of the tube.

The side arm of the Thiele tube is gently heated, allowing for the circulation of the heating

fluid to ensure uniform temperature distribution.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

begins to enter the capillary tube.[2][3] This temperature is recorded.

Determination of Density using a Pycnometer
A pycnometer, or specific gravity bottle, is used for the precise measurement of the density of a

liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Water bath (for temperature control)

Distilled water (for calibration)

The liquid sample ((S)-(+)-2-methoxypropanol)

Procedure:

The pycnometer is thoroughly cleaned and dried, and its mass is accurately determined

using the analytical balance (m_empty).
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The pycnometer is then filled with distilled water and placed in a water bath at a constant,

known temperature (e.g., 20°C) until thermal equilibrium is reached.

The stopper is inserted, and any excess water that emerges from the capillary is carefully

wiped away.

The mass of the pycnometer filled with water is measured (m_water).

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with the liquid sample, (S)-(+)-2-methoxypropanol, and the

process of bringing it to the same constant temperature in the water bath is repeated.

The mass of the pycnometer filled with the sample is determined (m_sample).

The density of the sample is calculated using the following formula: Density_sample =

(m_sample - m_empty) / (m_water - m_empty) * Density_water where the density of water at

the experimental temperature is a known value.[4]

Workflow for Physical Property Determination
The following diagram illustrates a standardized workflow for the characterization of the

physical properties of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b039319?utm_src=pdf-body
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Physical Property Determination of a Chemical Compound

Sample Preparation

Data Analysis and Reporting

Sample Acquisition

Purity Analysis (e.g., GC, HPLC)

Sample Degassing (if required)

Boiling Point Determination Density Measurement Refractive Index Measurement Viscosity Measurement

Data Recording

Statistical Analysis

Uncertainty Assessment

Final Report Generation
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Caption: A flowchart illustrating the key stages in determining the physical properties of a

chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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